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Coronalolide methyl ester Coronalolide methyl ester
Brand Name: Vulcanchem
CAS No.: 268214-50-2
VCID: VC0198337
InChI: InChI=1S/C31H44O5/c1-19(17-32)8-7-9-20(2)22-10-12-29(5)24-16-23-26(21(3)27(34)36-23)31(13-11-25(33)35-6)18-30(24,31)15-14-28(22,29)4/h8,17,20,22-24,26H,3,7,9-16,18H2,1-2,4-6H3/b19-8+/t20-,22-,23-,24+,26-,28-,29+,30+,31-/m1/s1
SMILES: CC(CCC=C(C)C=O)C1CCC2(C1(CCC34C2CC5C(C3(C4)CCC(=O)OC)C(=C)C(=O)O5)C)C
Molecular Formula: C31H44O5
Molecular Weight:

Coronalolide methyl ester

CAS No.: 268214-50-2

Reference Standards

VCID: VC0198337

Molecular Formula: C31H44O5

Molecular Weight:

Coronalolide methyl ester - 268214-50-2

CAS No. 268214-50-2
Product Name Coronalolide methyl ester
Molecular Formula C31H44O5
IUPAC Name methyl 3-[(1S,3R,4R,8R,10S,11S,14R,15R)-11,15-dimethyl-5-methylidene-14-[(E,2R)-6-methyl-7-oxohept-5-en-2-yl]-6-oxo-7-oxapentacyclo[8.7.0.01,3.04,8.011,15]heptadecan-3-yl]propanoate
Standard InChI InChI=1S/C31H44O5/c1-19(17-32)8-7-9-20(2)22-10-12-29(5)24-16-23-26(21(3)27(34)36-23)31(13-11-25(33)35-6)18-30(24,31)15-14-28(22,29)4/h8,17,20,22-24,26H,3,7,9-16,18H2,1-2,4-6H3/b19-8+/t20-,22-,23-,24+,26-,28-,29+,30+,31-/m1/s1
SMILES CC(CCC=C(C)C=O)C1CCC2(C1(CCC34C2CC5C(C3(C4)CCC(=O)OC)C(=C)C(=O)O5)C)C
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PubChem Compound 5468948
Last Modified Nov 17 2021
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